Cas no 1806981-91-8 (3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1806981-91-8
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4892077
• Update Time: 2025-06-09

3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-8(11)3-1-5(16)4(2-6(17)18)15-7(3)9(12,13)14/h1,8,16H,2H2,(H,17,18)
• InChI Key： ZYOBDFSWKFUHAW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CC(=O)O)N=C1C(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic Acid (CAS No. 1806981-91-8)

3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid, identified by its CAS number 1806981-91-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The presence of multiple fluorinated substituents and functional groups makes this molecule a particularly intriguing subject for synthetic chemists and pharmacologists.

The structural features of 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid include a pyridine core substituted with a difluoromethyl group at the C3 position, a hydroxy group at the C5 position, and a trifluoromethyl group at the C2 position. Additionally, the molecule terminates with a 6-acetic acid moiety, which contributes to its overall reactivity and potential biological interactions. Such structural complexity often underpins the compound's multifaceted role in various biochemical pathways and therapeutic applications.

In recent years, fluorinated pyridines have emerged as pivotal scaffolds in the design of novel pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of fluorine atoms into organic molecules is well-documented to enhance lipophilicity, reduce metabolic degradation, and improve binding interactions with biological targets. The specific arrangement of fluorinated groups in 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid likely contributes to its unique chemical profile, making it a valuable building block for further derivatization and drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules targeting neurological disorders. Pyridine derivatives have long been associated with neuroprotective and anti-inflammatory properties, and the additional fluorine substitutions may enhance these effects by improving target specificity. Current research indicates that compounds with similar structural motifs are being explored for their efficacy in modulating enzyme activity and receptor interactions relevant to conditions such as Alzheimer's disease and Parkinson's disease. The hydroxy group at the C5 position further suggests possible hydrogen bonding interactions with biological targets, which could be exploited to fine-tune binding affinities.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in developing next-generation therapeutics. Fluoroaromatics and heterocycles are particularly favored due to their enhanced bioavailability and reduced susceptibility to enzymatic degradation. For instance, drugs like fluoxetine (Prozac) and celecoxib (Celebrex) incorporate fluorine atoms to improve their pharmacological profiles. Given these precedents, 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid represents a promising candidate for further investigation into its pharmacological potential.

From a synthetic chemistry perspective, this compound exemplifies the challenges and opportunities associated with constructing complex fluorinated heterocycles. The presence of multiple reactive sites—such as the carboxylic acid group, hydroxyl group, and fluorinated methyl groups—requires careful consideration during synthetic planning to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, are often employed to construct such intricate molecular frameworks efficiently. The development of novel synthetic routes for compounds like 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid could contribute significantly to the broader toolkit available for medicinal chemists.

The role of computational chemistry in elucidating the properties of complex molecules cannot be overstated. Molecular modeling techniques are increasingly used to predict binding affinities, metabolic stability, and other physicochemical properties before experimental synthesis is undertaken. These predictions can guide synthetic efforts by identifying optimal structural modifications early in the discovery process. For 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid, computational studies could reveal how different substituents interact with potential biological targets or influence drug-like properties such as solubility and permeability.

In conclusion,3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806981-91-8) stands as a testament to the ingenuity of modern chemical synthesis and its relevance to addressing complex biological challenges. Its unique structural features position it as a versatile intermediate for drug discovery efforts targeting neurological disorders among other therapeutic areas. As research continues to uncover new applications for fluorinated pyridines, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.